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Compound of Interest

Compound Name: RO5166017

Cat. No.: B051757 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like RO5166017 is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

handling and disposal of RO5166017, ensuring the protection of personnel and the

environment. This material should be treated as hazardous until comprehensive toxicological

data becomes available.

Immediate Safety Precautions
Before handling RO5166017, it is imperative to consult the Safety Data Sheet (SDS) provided

by the supplier. Always wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Handle the compound in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or aerosols. In case of accidental

contact, rinse the affected area with copious amounts of water and seek medical attention if

necessary.

Disposal Procedures for RO5166017
The primary method for the disposal of RO5166017 is through a licensed chemical waste

disposal service. This ensures that the compound is managed in accordance with all applicable

national and local regulations.

Step-by-Step Disposal Protocol:
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Segregation and Labeling:

Do not mix RO5166017 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) and unused

solid RO5166017 in a dedicated, clearly labeled hazardous waste container.

Solutions containing RO5166017 should be collected in a separate, compatible, and

clearly labeled hazardous waste container.

Waste Container Management:

Use containers that are in good condition and compatible with the chemical properties of

RO5166017 and any solvents used.

Keep waste containers securely closed when not in use.

Store waste containers in a designated, secondary containment area to prevent spills.

Arranging for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with an accurate description of the waste, including the name of the

compound and any solvents present.

Prohibited Disposal Methods:

Do not discharge RO5166017 or its solutions into the sewer system.[1] This can have

detrimental effects on aquatic life and interfere with wastewater treatment processes.

Do not dispose of RO5166017 in the regular trash. Improper disposal can lead to

environmental contamination and potential exposure to non-laboratory personnel.

Decontamination of Glassware and Surfaces
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Following any work with RO5166017, all contaminated glassware and work surfaces should be

thoroughly decontaminated.

Recommended Decontamination Protocol:

Initial Rinse: Rinse glassware and surfaces with a suitable organic solvent in which

RO5166017 is soluble (e.g., ethanol, DMSO, or DMF). Collect this rinse as hazardous waste.

Secondary Wash: Wash with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with deionized water.

Spill Management
In the event of a spill, immediate action is necessary to mitigate exposure and environmental

contamination.

Spill Cleanup Procedure:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a

commercial chemical absorbent) to contain the spill. For solid spills, carefully sweep or

vacuum the material, avoiding dust generation.

Collect and Dispose: Collect all contaminated absorbent material and cleanup debris in a

sealed, labeled hazardous waste container.

Decontaminate: Decontaminate the spill area using the procedure outlined above.

Summary of Key Information
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Parameter Information Source

Chemical Name

(4S)-2-amino-N-ethyl-4,5-

dihydro-N-phenyl-4-

oxazolemethanamine

CAS Number 1048346-74-2

Molecular Formula C12H17N3O

Molecular Weight 219.3 g/mol

Appearance Crystalline solid

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).

Sparingly soluble in aqueous

buffers.

[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

RO5166017 waste.
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Caption: Workflow for the proper disposal of RO5166017 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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